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Abstract

This technical guide provides a comprehensive overview of 5’-Dimethoxytrityl-N-benzoyl-5-
bromo-2’-deoxyCytidine,3’-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite, commonly
known as 5-Bromo-dC-CE Phosphoramidite. Intended for researchers, chemists, and
professionals in oligonucleotide synthesis and drug development, this document details the
compound's chemical properties, its critical role in automated DNA synthesis, and its principal
applications. We will explore the rationale behind its use, provide a detailed protocol for its
incorporation into synthetic oligonucleotides, and discuss its significance in structural biology
and as a tool for studying protein-DNA interactions.

Introduction: The Significance of Modified
Nucleosides

The synthesis of custom oligonucleotides is a cornerstone of modern molecular biology,
enabling advancements in diagnostics, therapeutics, and fundamental research. While the four
canonical bases—A, T, C, and G—form the foundation of genetic material, the introduction of
modified nucleosides offers a powerful strategy to imbue oligonucleotides with novel properties.
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Halogenated nucleosides, such as 5-bromo-2'-deoxycytidine (5-Br-dC), are particularly
valuable modifications.

The "CEP" in the name designates it as a Cyanoethyl Phosphoramidite, the standard chemical
form used for automated solid-phase DNA synthesis. This guide focuses on the
phosphoramidite version of 5-Br-dC, the direct building block used by researchers to
incorporate this modified base into a growing DNA chain. The addition of a bromine atom at the
5-position of the pyrimidine ring introduces unique chemical and physical characteristics, which
can be exploited for a variety of advanced applications.

Core Compound Properties

A precise understanding of the chemical and physical properties of 5-Bromo-dC-CE
Phosphoramidite is essential for its successful application in oligonucleotide synthesis. These
properties dictate storage conditions, solubility, and reactivity.

Property Value Reference

5'-Dimethoxytrityl-N-benzoyl-5-
) bromo-2’-deoxyCytidine,3’-[(2-

Full Chemical Name . [1]
cyanoethyl)-(N,N-diisopropyl)]-

phosphoramidite

5-Bromo-dC-CE

Common Name Phosphoramidite s

CAS Number 178925-43-4 [1]12113]
Molecular Formula C46H51BrN508P [11121[3114]
Molecular Weight 912.82 g/mol [1][2]

N Store at -20°C in a desiccated
Storage Conditions ] [2][5]
environment

Diluent for Synthesis Anhydrous Acetonitrile [1]

The structure includes several key protecting groups essential for controlled synthesis:
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» Dimethoxytrityl (DMT) group: Protects the 5'-hydroxyl group, preventing unwanted side
reactions. It is removed at the start of each coupling cycle.

» Benzoyl (Bz) group: Protects the exocyclic amine of the cytidine base.

e Cyanoethyl (CE) group: Protects the phosphoramidite group, which is removed during the
final deprotection step.

» Diisopropylamine (iPr2N) group: A leaving group on the phosphorus atom that is displaced
during the coupling reaction.

Application in Oligonucleotide Synthesis: A
Mechanistic Overview

5-Bromo-dC-CE Phosphoramidite is incorporated into a DNA sequence using the standard
phosphoramidite chemistry cycle on an automated solid-phase synthesizer. The causality
behind each step is critical for achieving high coupling efficiency and final product purity.

The Synthesis Cycle Workflow

The following diagram illustrates a single coupling cycle for incorporating a modified base like
5-Bromo-dC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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